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Compound of Interest

Compound Name: cis-1-Methyl-2-propylcyclohexane

Cat. No.: B13810613 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for cis-1-Methyl-2-propylcyclohexane was

located. The following guidance is based on the safety profiles of structurally similar non-

halogenated hydrocarbon solvents such as methylcyclohexane and propylcyclohexane.

Researchers, scientists, and drug development professionals should always consult their

institution's Environmental Health & Safety (EH&S) department for specific disposal protocols

and adhere to all local, state, and federal regulations.

This document provides essential safety and logistical information for the proper handling and

disposal of cis-1-Methyl-2-propylcyclohexane in a laboratory setting. The procedural

guidance aims to ensure the safety of laboratory personnel and minimize environmental

impact.

Immediate Safety and Handling Precautions
cis-1-Methyl-2-propylcyclohexane is presumed to be a flammable liquid and should be

handled with care. Key safety precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses or goggles, and a flame-resistant lab coat.

Ventilation: Handle this chemical in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge.[1][2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.

Quantitative Data for Structurally Similar Compounds
The following table summarizes key quantitative data for related compounds to provide an

indication of the expected properties of cis-1-Methyl-2-propylcyclohexane.

Property Methylcyclohexane Propylcyclohexane

Molecular Formula C7H14 C9H18

Boiling Point 100.9 °C 157 °C[2]

Flash Point -4 °C (closed cup)[1] 35 °C[2]

Density 0.769 g/mL at 20°C[1] 0.79 g/mL

Lower Explosion Limit 1.1% (V) 0.9%

Spill Response Protocol
In the event of a spill, follow these procedures:

Minor Spill:

Alert personnel in the immediate area.

Eliminate all ignition sources.

Ventilate the area.

Contain the spill using absorbent materials (e.g., spill pads, vermiculite).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with soap and water.
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Major Spill:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the fire alarm if necessary.

Close the laboratory doors to contain the vapors.

Contact your institution's EH&S or emergency response team immediately.

Do not attempt to clean up a major spill by yourself.

Step-by-Step Disposal Plan
Proper disposal of cis-1-Methyl-2-propylcyclohexane is crucial to prevent environmental

contamination and ensure regulatory compliance. As a non-halogenated hydrocarbon solvent,

it must be disposed of as hazardous waste.

Experimental Protocol for Waste Collection and Disposal:

Waste Segregation:

cis-1-Methyl-2-propylcyclohexane is a non-halogenated organic solvent.

It is imperative to collect this waste in a container specifically designated for non-

halogenated solvents.

Do not mix with halogenated solvents (e.g., dichloromethane, chloroform), as this will

complicate and increase the cost of disposal.

Also, do not mix with other waste streams such as aqueous waste, acids, bases, or

oxidizers.

Waste Container Selection and Labeling:

Use a chemically compatible container, such as a glass bottle or a polyethylene carboy,

with a secure screw-top cap.
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The container must be clearly labeled as "Hazardous Waste."

The label must include:

The full chemical name: "cis-1-Methyl-2-propylcyclohexane" (no abbreviations or

chemical formulas).

The hazards associated with the waste (e.g., "Flammable," "Toxic").

The date the container was first used for waste accumulation.

Waste Accumulation:

Store the waste container in a designated satellite accumulation area (SAA), such as a

secondary containment bin within a flammable storage cabinet.

Keep the container closed at all times, except when adding waste.

Do not fill the container to more than 80% of its capacity to allow for vapor expansion.[1]

Requesting Disposal:

Once the waste container is full or has been in use for a specified period (consult your

institution's policy, often one year for partially filled containers), arrange for its disposal.

Follow your institution's procedure for hazardous waste pickup, which typically involves

submitting a request to the EH&S department.

Ensure all labeling is accurate and complete before the scheduled pickup.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of cis-1-Methyl-2-propylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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